Cas no 1187932-52-0 (8-Bromo-1,4,4-trimethyl-1,2,3,4-tetrahydroquinoline)

• Product Name: 8-Bromo-1,4,4-trimethyl-1,2,3,4-tetrahydroquinoline
• CAS No: 1187932-52-0
• MF: C₁₂H₁₆BrN
• MW: 254.166142463684
• MDL: MFCD12913857
• CID: 2952703
• PubChem ID: 53408507
• Update Time: 2025-04-21

8-Bromo-1,4,4-trimethyl-1,2,3,4-tetrahydroquinoline Chemical and Physical Properties

Names and Identifiers

• 8-溴-1,4,4-三甲基-1,2,3,4-四氢喹啉
• 8-broMo-1,4,4-triMethyl-1,2,3,4-tetrahydroquinoline
• 8-BROMO-1,4,4-TRIMETHYL-1,2,3,4-TETRAHYDRO-QUINOLINE
• 8-bromo-1,4,4-trimethyl-2,3-dihydroquinoline
• 3759AJ
• SB31504
• MFCD12913857
• CS-0340342
• DTXSID101223361
• DB-061410
• 8-Bromo-1,2,3,4-tetrahydro-1,4,4-trimethylquinoline
• 1187932-52-0
• 8-Bromo-1,4,4-trimethyl-1,2,3,4-tetrahydroquinoline

• MDL： MFCD12913857
• Inchi： 1S/C12H16BrN/c1-12(2)7-8-14(3)11-9(12)5-4-6-10(11)13/h4-6H,7-8H2,1-3H3
• InChI Key： NEQBYOCYQSSTGA-UHFFFAOYSA-N
• SMILES： BrC1=CC=CC2=C1N(C)CCC2(C)C

Computed Properties

• Exact Mass: 253.04661g/mol
• Monoisotopic Mass: 253.04661g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 0
• Complexity: 214
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 3.2